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Compound of Interest

Compound Name:
(R)-4-Boc-6-hydroxy-

[1,4]oxazepane

Cat. No.: B3094712 Get Quote

CAS Number: 1260616-96-3

This technical guide provides a comprehensive overview of (R)-4-Boc-6-hydroxy-oxazepane, a

chiral heterocyclic compound of interest to researchers, scientists, and professionals in drug

development. This document details its chemical properties, potential synthetic approaches,

and its role as a versatile building block in medicinal chemistry.

Chemical Properties and Data
(R)-4-Boc-6-hydroxy-oxazepane, with the systematic name tert-butyl (6R)-6-hydroxy-1,4-

oxazepane-4-carboxylate, is a key intermediate in the synthesis of various complex molecules.

[1] Its structure incorporates a seven-membered oxazepane ring, a chiral center at the 6th

position, and a Boc-protecting group on the nitrogen atom, which enhances its stability and

solubility in organic solvents, making it a versatile reagent in organic synthesis.[2]
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Property Value Reference

CAS Number 1260616-96-3 [3]

Molecular Formula C₁₀H₁₉NO₄ [4]

Molecular Weight 217.26 g/mol [1]

Purity ≥97% [4]

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Density Not specified

SMILES
CC(C)(C)OC(=O)N1CCOC--

INVALID-LINK--C1
[4]

Synthetic Approaches
While a specific, detailed experimental protocol for the direct synthesis of (R)-4-Boc-6-hydroxy-

oxazepane is not readily available in public literature, its structure suggests plausible synthetic

strategies based on established methods for the preparation of chiral 1,4-oxazepanes.

A relevant approach involves the synthesis of chiral 1,4-oxazepane-5-carboxylic acids from

polymer-supported homoserine.[5][6][7][8] This methodology, while focused on a different

derivative, demonstrates the construction of the chiral oxazepane ring system, which could be

adapted for the synthesis of the target molecule.

Key Synthetic Concepts:
Starting Materials: A potential starting point could be a chiral amino alcohol, which would

introduce the desired stereochemistry at the C6 position.

Ring Formation: The seven-membered oxazepane ring can be formed through

intramolecular cyclization. A common strategy is haloetherification.[6]
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Protecting Groups: The use of a Boc (tert-butoxycarbonyl) protecting group on the nitrogen

atom is crucial for directing the reaction and preventing side reactions.

A generalized synthetic workflow for a related chiral oxazepane derivative is outlined below.
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Generalized Synthetic Workflow for Chiral Oxazepanes

Starting Material Preparation Oxazepane Ring Formation Final Product

Chiral Amino Alcohol N-Protection (Boc)
Boc₂O, Base

Protected Amino Alcohol Introduction of Ether Linkage Precursor
Alkylation

Intramolecular Cyclization
Base or Acid Catalyst

(R)-4-Boc-6-hydroxy-oxazepane

Role in Drug Discovery

(R)-4-Boc-6-hydroxy-oxazepane
(Chiral Building Block)

Functional Group
Modification

Coupling with
Other Moieties

Library of
Novel Compounds

Biological Screening

Lead Compound
Identification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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